Cas no 2034451-38-0 (2-ethoxy-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one)

• Product name: 2-ethoxy-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one
• CAS No: 2034451-38-0
• MF: C₁₃H₁₉N₃O₄
• MW: 281.3077
• CID: 5350926

2-ethoxy-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1-[3-(6-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]ethanone
• 2-ethoxy-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)ethanone
• 2-ethoxy-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one

• Inchi： 1S/C13H19N3O4/c1-3-19-9-13(17)16-5-4-10(8-16)20-12-7-14-6-11(15-12)18-2/h6-7,10H,3-5,8-9H2,1-2H3
• InChI Key： RXNHSESJJPYMIN-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C(N=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(C([H])([H])OC([H])([H])C([H])([H])[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 316
• XLogP3: 0.3
• Topological Polar Surface Area: 73.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 2-ethoxy-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one

Comprehensive Overview of 2-ethoxy-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one (CAS No. 2034451-38-0)

The compound 2-ethoxy-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one, identified by its CAS No. 2034451-38-0, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the pyrrolidine and pyrazine moieties, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

One of the key reasons for the growing interest in 2-ethoxy-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one is its relevance to current trends in precision medicine and targeted therapy. With the rise of personalized healthcare, there is a heightened demand for compounds that can be tailored to individual patient needs. This compound's modular structure allows for fine-tuning, making it a valuable tool for designing next-generation therapeutics. Additionally, its methoxy and ethoxy functional groups contribute to its solubility and bioavailability, which are critical factors in drug formulation.

In the context of AI-driven drug discovery, CAS No. 2034451-38-0 has emerged as a subject of computational studies. Machine learning algorithms and molecular docking simulations are being employed to predict its interactions with various biological targets. This aligns with the broader industry shift toward in silico screening, which accelerates the identification of potential drug candidates while reducing costs. The compound's pyrazine ring, in particular, has been noted for its ability to form hydrogen bonds, a feature that enhances its binding affinity in virtual screening assays.

Another area where 2-ethoxy-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one shows promise is in the development of central nervous system (CNS) therapeutics. The pyrrolidine moiety is a common feature in many CNS-active drugs due to its ability to cross the blood-brain barrier. Researchers are investigating its potential in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease, where modulating specific neurotransmitter systems is crucial. This has led to a surge in searches for neuroprotective agents and CNS drug scaffolds, further highlighting the compound's relevance.

From a synthetic chemistry perspective, the preparation of CAS No. 2034451-38-0 involves multi-step organic reactions, including etherification and amide coupling. These processes are often optimized for yield and purity, given the compound's potential applications. The use of green chemistry principles, such as solvent-free reactions or catalytic methods, is also being explored to align with the growing emphasis on sustainable synthesis. This resonates with the increasing consumer and regulatory focus on environmentally friendly manufacturing practices.

In summary, 2-ethoxy-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one represents a versatile and highly studied compound with broad implications for modern science. Its structural complexity, combined with its potential in drug discovery, computational chemistry, and neurological research, positions it as a molecule of significant interest. As the scientific community continues to uncover its properties and applications, CAS No. 2034451-38-0 is likely to remain a focal point in both academic and industrial research.